Cas no 105654-03-3 (N-(2,2-dimethoxyethyl)-1-phenanthren-2-ylmethanimine)

N-(2,2-dimethoxyethyl)-1-phenanthren-2-ylmethanimine structure
105654-03-3 structure
Product Name:N-(2,2-dimethoxyethyl)-1-phenanthren-2-ylmethanimine
CAS No:105654-03-3
MF:C19H19NO2
MW:293.359665155411
CID:1158330
PubChem ID:13572469
Update Time:2025-04-20

N-(2,2-dimethoxyethyl)-1-phenanthren-2-ylmethanimine Chemical and Physical Properties

Names and Identifiers

    • N-(2,2-dimethoxyethyl)-1-phenanthren-2-ylmethanimine
    • 105654-03-3
    • (E)-N-(2,2-Dimethoxyethyl)-1-(phenanthren-2-yl)methanimine
    • DTXSID40544130
    • Inchi: 1S/C19H19NO2/c1-21-19(22-2)13-20-12-14-7-10-18-16(11-14)9-8-15-5-3-4-6-17(15)18/h3-12,19H,13H2,1-2H3/b20-12+
    • InChI Key: GYGDSRWNKNTJAD-UDWIEESQSA-N
    • SMILES: O(C)C(C/N=C/C1C=CC2C(C=1)=CC=C1C=CC=CC=21)OC

Computed Properties

  • Exact Mass: 293.141578849g/mol
  • Monoisotopic Mass: 293.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 30.8Ų
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